N-(2-methoxy-5-methylphenyl)-2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-methyl-3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide
• InChI: InChI=1S/C20H21N3O3S/c1-13-6-8-17(26-3)16(11-13)21-20(25)14(2)12-23-19(24)9-7-15(22-23)18-5-4-10-27-18/h4-11,14H,12H2,1-3H3,(H,21,25)
• InChI Key: UGAMZQAGUGDFKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(C)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

A novel class of compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, was synthesized starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate. These compounds underwent various transformations, including regiospecific conversion of ester functionalities to the acid and intramolecular cyclization to form a fused pyridazinone skeleton. Such synthetic pathways are essential for developing new chemical entities with potential biological activities (Koza et al., 2013).

Structural Characterization and Activity Studies

The structure of a related compound, C19H17BrN2O3, featuring two cyclic groups linked by a methylene spacer, was determined. Its structural elucidation involved centrosymmetric intermolecular N—H⋯O hydrogen bonds forming dimers linked by C—Br⋯O=C interactions, showcasing the compound's potential for forming polymeric structures. Such detailed structural analysis is pivotal for understanding the physical and chemical properties of novel compounds (Bortoluzzi et al., 2011).

Biological Evaluation

The synthesis of 2-(6-methoxy-2-naphthyl)propionamide derivatives was undertaken, leading to the screening of these compounds for antibacterial and antifungal activities. The synthesized compounds exhibited significant activities, in some cases reaching the same level as standard agents like Ampicilline and Flucanazole. This highlights the potential therapeutic applications of such derivatives in treating bacterial and fungal infections (Helal et al., 2013).

Antiviral Evaluations

Research involving the reactions of [3-(4-chlorophenyl)oxiranyl]thiophen-2-yl-propanone with various nucleophiles resulted in the formation of compounds with potential antiviral activities. The synthesized derivatives underwent further testing to assess their effectiveness against specific viral targets, demonstrating the compound's utility in developing new antiviral agents (Sayed & Ali, 2007).